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Compound of Interest

Compound Name: 6-O-Desmethyl donepezil-d7

Cat. No.: B12365794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, suppliers, and

analytical applications of 6-O-Desmethyl donepezil-d7. The information is intended to assist

researchers in sourcing this stable isotope-labeled internal standard for use in pharmacokinetic

and metabolic studies of donepezil.

Introduction
6-O-Desmethyl donepezil is a primary active metabolite of donepezil, a widely prescribed

acetylcholinesterase inhibitor for the treatment of Alzheimer's disease.[1] The deuterated

analog, 6-O-Desmethyl donepezil-d7, serves as an ideal internal standard for quantitative

bioanalytical assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS),

ensuring accuracy and precision in the measurement of the analyte in biological matrices.[2][3]

Commercial Availability and Suppliers
6-O-Desmethyl donepezil-d7 is available from several specialized chemical suppliers. While

pricing is often available upon request, the following table summarizes key information from

various vendors.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight

Purity Notes

MedChemEx

press

1261396-76-

2
C₂₃H₂₀D₇NO₃ 372.51 High Purity

Isotope-

Labeled

Compound.

[4][5]

Invivochem
1261396-76-

2
C₂₃H₂₀D₇NO₃ 372.51 ≥98%

Deuterium-

labeled 6-O-

Desmethyl

donepezil.[6]

LGC

Standards

1261394-20-

0 (for

Donepezil-d7

HCl)

Not specified

for 6-O-

Desmethyl

donepezil-d7

Not specified

for 6-O-

Desmethyl

donepezil-d7

Not specified

for 6-O-

Desmethyl

donepezil-d7

Related

stable isotope

labeled API

available.[7]

Pharmaffiliate

s

1261394-20-

0 (for

Donepezil-d7

HCl)

C₂₄H₂₃D₇ClN

O₃
423.00

Not specified

for 6-O-

Desmethyl

donepezil-d7

Related

deuterated

standard

available.[8]

SynZeal

1215071-00-

3 (for

Donepezil

D7)

C₂₄H₂₂D₇NO₃ 386.5

Not specified

for 6-O-

Desmethyl

donepezil-d7

Related

stable isotope

product in

stock.[9]

Note: The CAS number 1261396-76-2 specifically corresponds to 6-O-Desmethyl donepezil-
d7. Other listed CAS numbers are for related deuterated analogs of donepezil.

Synthesis and Characterization
While detailed synthetic procedures for 6-O-Desmethyl donepezil-d7 are not readily available

in the public domain, the synthesis would likely involve the demethylation of a deuterated

donepezil precursor. One described method for the non-deuterated form involves the use of

strong acids or bases, such as boron tribromide (BBr₃), to remove the methyl group at the 6-

position of the donepezil molecule. A similar strategy would be employed with a deuterated

starting material to yield the final product.
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Characterization of 6-O-Desmethyl donepezil-d7 would be performed using standard

analytical techniques, including:

Mass Spectrometry (MS): To confirm the molecular weight and isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To verify the chemical structure and the

positions of the deuterium labels.

High-Performance Liquid Chromatography (HPLC): To assess the chemical purity.

Experimental Protocols: Bioanalytical Method for
Quantification in Human Plasma
The primary application of 6-O-Desmethyl donepezil-d7 is as an internal standard in LC-

MS/MS methods for the simultaneous quantification of donepezil and its metabolite, 6-O-

desmethyl donepezil, in biological samples. The following is a generalized protocol based on

published methodologies.[2][3][10]

1. Sample Preparation (Solid-Phase Extraction - SPE)[3]

To 500 µL of human plasma, add the internal standard (6-O-Desmethyl donepezil-d7)

solution.

Vortex mix the samples.

Load the samples onto a pre-conditioned SPE cartridge (e.g., Waters Oasis HLB).

Wash the cartridge with an appropriate solvent to remove interferences.

Elute the analytes and the internal standard with a suitable elution solvent.

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography Conditions[2][3]
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Column: A C18 reverse-phase column (e.g., Waters Novapak C18, 150 mm x 3.9 mm, 4 µm).

[3]

Mobile Phase: An isocratic or gradient mixture of an organic solvent (e.g., acetonitrile) and

an aqueous buffer (e.g., 5 mM ammonium formate, pH 5.0).[2]

Flow Rate: 0.6 mL/min.[2]

Injection Volume: 10 µL.

3. Mass Spectrometry Conditions[3]

Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Donepezil: m/z 380.1 → 91.2

6-O-Desmethyl donepezil: m/z 366.3 → 91.3

6-O-Desmethyl donepezil-d7 (Internal Standard): A specific precursor-to-product ion

transition would be determined during method development, taking into account the mass

shift due to deuterium labeling.

4. Calibration and Quantification

Prepare a series of calibration standards by spiking blank plasma with known concentrations

of donepezil and 6-O-desmethyl donepezil, along with a fixed concentration of the internal

standard.

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the analyte concentration.

Determine the concentrations of the analytes in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Caption: Sourcing and quality control workflow for a chemical standard.
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Caption: Bioanalytical experimental workflow using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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